![molecular formula C11H21NO10S3 B1234451 omega-[(Methylsulfinyl)alkyl]glucosinolic acid](/img/structure/B1234451.png)
omega-[(Methylsulfinyl)alkyl]glucosinolic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Omega-[(methylsulfinyl)alkyl]glucosinolic acid is an alkylglucosinolic acid in which the alkyl substituent can be any omega-(methylsulfanyl)alkyl group. It is an alkylglucosinolic acid and a sulfoxide. It is a conjugate acid of an omega-[(methylsulfinyl)alkyl]glucosinolate.
Scientific Research Applications
Purification and Isolation
Omega-[(methylsulfinyl)alkyl] glucosinolic acid and its related compounds, such as 1-isothiocyanato-3-(methylsulfinyl)propane and 4-(methylsulfinyl)butanenitrile, can be isolated from various plants like broccoli and Lesquerella fendieri. Methods involving solvent extraction and chromatography are used for purification, essential for studying their biological effects (Kore, Spencer, & Wallig, 1993).
Biosynthesis and Enzymatic Reactions
Studies have shown the enzymatic processes involved in the biosynthesis of these compounds. For instance, the 2-oxo acid derived from methionine condenses with acetyl-CoA in the presence of a specific enzyme, leading to the formation of aliphatic glucosinolates (Falk et al., 2004). Additionally, flavin-containing monooxygenases have been identified as key enzymes in converting methylthioalkyl glucosinolates to methylsulfinylalkyl glucosinolates (Kong et al., 2016).
Genetic and Evolutionary Studies
Research in Arabidopsis thaliana has revealed the genetic basis for the biosynthesis of these glucosinolates. Gene duplications and variations, such as in the AOP2 and AOP3 genes, lead to different glucosinolate profiles, impacting plant defense and interactions (Kliebenstein et al., 2001).
Biological Activities and Applications
These compounds show a range of biological activities. For example, sulforaphane, a derivative, exhibits antioxidant, antimicrobial, anticancer, and neuroprotective properties, highlighting its potential in disease prevention and treatment (Kim & Park, 2016).
Properties
Molecular Formula |
C11H21NO10S3 |
---|---|
Molecular Weight |
423.5 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-4-methylsulfinyl-N-sulfooxybutanimidothioate |
InChI |
InChI=1S/C11H21NO10S3/c1-24(17)4-2-3-7(12-22-25(18,19)20)23-11-10(16)9(15)8(14)6(5-13)21-11/h6,8-11,13-16H,2-5H2,1H3,(H,18,19,20)/b12-7-/t6-,8-,9+,10-,11+,24?/m1/s1 |
InChI Key |
PHYYADMVYQURSX-XEAHXTBRSA-N |
Isomeric SMILES |
CS(=O)CCC/C(=N/OS(=O)(=O)O)/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
SMILES |
CS(=O)CCCC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O |
Canonical SMILES |
CS(=O)CCCC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O |
Synonyms |
glucoiberin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.